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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

cat. No.: B192829

An In-depth Technical Guide to 5,6-Dimethoxy-1-indanone

Introduction

5,6-Dimethoxy-1-indanone is an organic compound that belongs to the indanone class.[1] It is
characterized by an indanone core structure with two methoxy groups attached at the 5th and
6th positions of the benzene ring.[1] This compound serves as a valuable building block in
organic synthesis, particularly in the pharmaceutical industry.[1][2] It is a key intermediate in the
preparation of various pharmaceuticals, including the Alzheimer's disease drug, Donepezil.[2]
[3] Additionally, it has applications in the fragrance industry and in the synthesis of novel
compounds with potential antimicrobial activity.[1][4] Thiosemicarbazone derived from 5,6-
dimethoxy-1-indanone has been shown to inhibit bovine viral diarrhea virus infection.[2]

Chemical and Physical Properties

A summary of the key quantitative data for 5,6-Dimethoxy-1-indanone is presented below.
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Property Value Source
Molecular Formula C11H1203 [5161[7181[9]
Molecular Weight 192.21 g/mol 516171
CAS Number 2107-69-9 [21[719]

White to light yellow or off-
Appearance ] ) ] [2]
white crystalline solid/powder

Melting Point 118-120 °C [7]

5,6-dimethoxy-2,3-
IUPAC Name ) ) [5][6]
dihydroinden-1-one

Spectroscopic Data

Various spectroscopic data for 5,6-Dimethoxy-1-indanone are available, which are crucial for
its characterization:

e Mass Spectrometry: Data from GC-MS is available.[5]
e Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded.[5][8]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are
available for structural elucidation.[4][10]

Experimental Protocols
Synthesis of 5,6-Dimethoxy-1-indanone

An improved and industrially viable process for the preparation of 5,6-dimethoxy-1-indanone
involves the intramolecular Friedel-Crafts reaction of 3-chloro-3',4'-dimethoxypropiophenone.[3]

Materials:
e 3-chloro-3',4'-dimethoxypropiophenone

e Sulfuric acid
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Ice water

Toluene

Sodium bicarbonate solution

Methanol

Procedure:

3-chloro-3',4'-dimethoxypropiophenone is added to sulfuric acid under an inert atmosphere.

[3]

The reaction mixture is stirred at a controlled temperature (e.g., 55-59°C) for a specific
duration (e.g., 8 hours).[3] The progress of the reaction can be monitored using techniques
like Thin Layer Chromatography (TLC).[3]

After the reaction is complete, the mixture is cooled and then carefully poured into ice water.

[3]

The product is extracted from the aqueous solution using an organic solvent such as
toluene.[3]

The organic layer is washed with water and then with a sodium bicarbonate solution to
neutralize any remaining acid.[3]

The organic solvent is distilled off to obtain the crude product.[3]

The crude 5,6-dimethoxy-1-indanone can be purified by recrystallization from a suitable
solvent like methanol.[2] The purified product is then dried under vacuum.[3]

Visualization of Synthetic Pathway

The following diagram illustrates the role of 5,6-Dimethoxy-1-indanone as a key intermediate

in the synthesis of Donepezil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight of 5,6-Dimethoxy-1-indanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192829#molecular-weight-of-5-6-dimethoxy-1-
indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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